Cas no 1805383-05-4 (4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805383-05-4
• MF: C₈H₅F₅N₂O
• MW: 240.130119085312
• CID: 4858047
• Update Time: 2025-10-28

4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H5F5N2O/c9-7(10)6-3(14)1-5(8(11,12)13)15-4(6)2-16/h1-2,7H,(H2,14,15)
• InChI Key： OCEORKOWGLCQCP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=C(C(F)(F)F)C=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.5
• Topological Polar Surface Area: 56

Additional information on 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde

Introduction to 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805383-05-4)

4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential biological activities. This compound, identified by its CAS number 1805383-05-4, belongs to the pyridine derivatives class, which is widely recognized for its role in medicinal chemistry. The presence of multiple fluorinated substituents, specifically difluoromethyl and trifluoromethyl groups, imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug discovery and development.

The structural configuration of 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde encompasses a pyridine core substituted with an amino group at the 4-position, a difluoromethyl group at the 3-position, and a trifluoromethyl group at the 6-position. Additionally, the 2-position of the pyridine ring is functionalized with an aldehyde group (-CHO). This specific arrangement of substituents not only enhances the compound's reactivity but also influences its interaction with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, fluorinated pyridine derivatives have been extensively studied due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The introduction of fluorine atoms into organic molecules often leads to modifications in their electronic properties, which can significantly alter their pharmacokinetic and pharmacodynamic profiles. For instance, the electron-withdrawing nature of fluorine atoms can increase the lipophilicity of a molecule, facilitating better cell membrane penetration and target binding. Moreover, fluorine atoms can participate in various non-covalent interactions with biological targets, such as hydrogen bonding and π-stacking, thereby enhancing the potency and selectivity of drug candidates.

One of the most compelling aspects of 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde is its potential application in the synthesis of bioactive molecules. The aldehyde functionality at the 2-position serves as a reactive handle for further chemical modifications, allowing chemists to introduce additional functional groups or linkages that can enhance specific biological activities. This flexibility makes it an invaluable building block for constructing more complex scaffolds that can interact with enzymes or receptors in a targeted manner.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde with high accuracy before conducting wet-lab experiments. Molecular docking studies have shown that this compound can interact with various protein targets, including kinases and transcription factors, which are implicated in numerous diseases such as cancer and inflammation. The presence of multiple fluorinated substituents is believed to enhance its binding affinity by optimizing its shape and electronic properties to fit into the active sites of these proteins.

The synthesis of 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Traditional synthetic routes often involve halogenation reactions followed by nucleophilic substitution or condensation steps to introduce the desired substituents. However, recent methodologies have focused on greener and more efficient synthetic strategies that minimize waste generation and improve atom economy. For instance, catalytic methods using transition metals have been explored as alternative approaches to achieve selective functionalization without compromising on yield or purity.

The pharmaceutical industry has shown considerable interest in developing novel therapeutics based on fluorinated pyridine derivatives due to their demonstrated efficacy in preclinical studies. Several companies are currently engaged in research programs aimed at identifying new drug candidates derived from this class of compounds. The unique structural features of 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde make it a particularly promising candidate for further investigation, as it combines multiple pharmacophoric elements that can enhance drug-like properties such as solubility, stability, and bioavailability.

In conclusion,4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805383-05-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential biological activities. Its unique combination of fluorinated substituents and reactive functional groups makes it an attractive scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As research in this area continues to progress,this compound is likely to play a crucial role in the development of next-generation therapeutics that offer improved efficacy and safety profiles.